3-[(2E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoyl]-2H-chromen-2-one

• IUPAC Name: 3-[(E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoyl]chromen-2-one
• InChI: InChI=1S/C21H18O6/c1-24-18-11-9-13(19(25-2)20(18)26-3)8-10-16(22)15-12-14-6-4-5-7-17(14)27-21(15)23/h4-12H,1-3H3/b10-8+
• InChI Key: AYENLEHJVYOYCP-CSKARUKUSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C=CC(=O)C2=CC3=CC=CC=C3OC2=O)OC)OC
• Isomeric SMILES: COC1=C(C(=C(C=C1)/C=C/C(=O)C2=CC3=CC=CC=C3OC2=O)OC)OC
• Molecular Formula: C21H18O6
• Molecular Weight: 366.4 g/mol
• CAS No.: 1242240-54-5

Description

3-[(2E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoyl]-2H-chromen-2-one is a useful research compound. Its molecular formula is C21H18O6 and its molecular weight is 366.369. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of 3-[(2E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoyl]-2H-chromen-2-one are tubulin , heat shock protein 90 (Hsp90) , thioredoxin reductase (TrxR) , histone lysine-specific demethylase 1 (HLSD1) , activin receptor-like kinase-2 (ALK2) , P-glycoprotein (P-gp) , and platelet-derived growth factor receptor β . These targets play crucial roles in various cellular processes, including cell division, protein folding, redox homeostasis, gene expression, signal transduction, drug resistance, and cell growth .

Mode of Action

The compound interacts with its targets, leading to the inhibition of their activities . For instance, it inhibits tubulin polymerization, which is essential for cell division . It also inhibits Hsp90, a chaperone protein that assists in the correct folding of other proteins . By inhibiting these targets, the compound disrupts the normal functioning of the cell, leading to various downstream effects .

Biochemical Pathways

The compound affects several biochemical pathways due to its interaction with multiple targets . For example, by inhibiting tubulin, it disrupts the microtubule dynamics, affecting cell division . Inhibition of Hsp90 can lead to the misfolding of proteins, affecting various cellular processes . The compound’s inhibition of TrxR disrupts the redox homeostasis, leading to oxidative stress .

Result of Action

The compound’s action results in molecular and cellular effects, such as disruption of cell division, protein misfolding, oxidative stress, and potentially cell death . These effects contribute to the compound’s bioactivity, including its anti-cancer, anti-fungal, anti-bacterial, and anti-viral properties .